Basic blue 7
Overview
Description
Basic Blue 7, also known by its Chemical Abstracts Service (CAS) number 2390-60-5, is a synthetic dye used in a variety of applications including cosmetics . It is also referred to as Victoria Blue B, Victoria Blue Base, or CI 42595 . It is employed as a colorant in products such as hair dyes, eyeliners, and mascaras . It provides a vibrant blue color, which is desired in certain cosmetic formulations .
Synthesis Analysis
The synthesis of Basic Blue 7 involves complex chemical processes. One study reports on the fabrication and characterization of Basic Blue 7 dye-doped polyvinyl alcohol (PVA) polymer thin films . The absorption spectra of these films were measured by UV-visible absorption studies .
Molecular Structure Analysis
Basic Blue 7 is a chloride salt of a dye with the chemical formula [C 33 H 40 N 3]Cl . It has the appearance of a reddish-blue powder . The hydroxide derivative of the same cation is known as Solvent Blue 5 and C.I. 42595:1 .
Physical And Chemical Properties Analysis
Basic Blue 7 is a solid at 20 degrees Celsius . It has a molecular weight of 514.15 . It appears as a yellow to amber to dark red powder or crystal . It has a maximum absorption wavelength of 616 nm in water .
Scientific Research Applications
Nonlinear Optical Properties
Basic Blue 7 has been studied for its third-order nonlinear optical (NLO) properties, which are significant for various optoelectronic and photonic device applications. The high degree of π-electron delocalization, molecular polarizability, and chemical stability contribute to its NLO characteristics. These properties are essential for high-speed optical communication networks, optical computing, and data processing devices .
Biosurfactant Quantification
Victoria Pure Blue BO is used in a novel assay for the quantification of biosurfactants in microbial culture supernatants. This colorimetric assessment does not require extraction or concentration procedures, making it an efficient method for high-throughput screening of biosurfactant-producing microbial strains .
Ion Pairing Reagent
The dye serves as an ion pairing reagent in analytical chemistry. It is utilized in the determination of molybdenum (VI) in food samples and beverages, as well as inorganic antimony species in biological samples, using flame atomic absorption spectrometry (FAAS) .
Industrial Dyeing Applications
Basic Blue 7 is employed in the manufacture of ballpoint pen oil, carbon paper, and waxed paper. It is also used for dyeing bamboo, wood, cotton, acrylic, and silk. This versatility makes it a valuable dye in various industrial applications .
Biological Staining
In biological research, Victoria Pure Blue BO is used for staining bacterial and tissue samples. This application is crucial for visualizing and identifying cellular components under a microscope .
Manufacturing of Color Lakes
The dye is used to create color lakes, which are pigments consisting of a dye absorbed on a substrate or mordant. These color lakes are used in various industries, including art materials and cosmetics .
Paper Industry
It is widely used for coloring paper products, contributing to the aesthetic and functional qualities of paper goods .
Blue Ink Production
The compound is a key ingredient in the production of blue ink, which is used in writing instruments and printing processes .
Safety and Hazards
Like many synthetic dyes, Basic Blue 7 has the potential to cause skin sensitivities or allergic reactions in some individuals . Sensitive skin consumers should perform patch tests before using products containing this ingredient, or consider avoiding such products altogether . Beyond skin sensitivities and allergies, there are concerns regarding the general safety of synthetic dyes like Basic Blue 7 . These dyes may have varying levels of toxicity and could potentially pose risks with long-term exposure .
Mechanism of Action
Target of Action
Basic Blue 7, also known as Victoria Pure Blue BO, is a cationic dye belonging to the triarylmethane family . It is primarily used as a dye for anionic substrates like wool, silk, nylon, and acrylics where bright dying is required . It is also used for staining in microscopy, particularly for staining mitochondria . In the context of biosurfactants, it has been used as an ion pairing reagent .
Mode of Action
The interaction of Basic Blue 7 with its targets is primarily due to its cationic nature and large conjugated systems . In the case of biosurfactants, it allows colorimetric assessment directly in culture supernatants . For staining purposes, it binds to the negatively charged components of the cell, such as DNA, enabling visualization .
Biochemical Pathways
It has been used in the detection and quantification of biosurfactants in microbial culture supernatants . This suggests that it may interact with the biochemical pathways involved in the production of these biosurfactants.
Result of Action
The primary result of Basic Blue 7’s action is the staining of anionic substrates, enabling their visualization . In the context of biosurfactants, it allows for the colorimetric assessment of these compounds in culture supernatants .
properties
IUPAC Name |
[4-[bis[4-(diethylamino)phenyl]methylidene]naphthalen-1-ylidene]-ethylazanium;chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C33H39N3.ClH/c1-6-34-32-24-23-31(29-13-11-12-14-30(29)32)33(25-15-19-27(20-16-25)35(7-2)8-3)26-17-21-28(22-18-26)36(9-4)10-5;/h11-24H,6-10H2,1-5H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROVRRJSRRSGUOL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC[NH+]=C1C=CC(=C(C2=CC=C(C=C2)N(CC)CC)C3=CC=C(C=C3)N(CC)CC)C4=CC=CC=C14.[Cl-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C33H40ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5038888 | |
Record name | Basic Blue 7 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5038888 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
514.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Basic blue 7 | |
CAS RN |
2390-60-5 | |
Record name | Basic Blue 7 | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2390-60-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Basic Blue 7 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002390605 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Basic blue 7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=51534 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Ethanaminium, N-[4-[[4-(diethylamino)phenyl][4-(ethylamino)-1-naphthalenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-, chloride (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Basic Blue 7 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5038888 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | [4-[4-(diethylamino)-α-[4-(ethylamino)-1-naphthyl]benzylidene]cyclohexa-2,5-dien-1-ylidene]diethylammonium chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.485 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | BASIC BLUE 7 | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/30F6F48H95 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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